N-(1-Cyanocyclobutyl)-N-methylthiadiazole-5-carboxamide
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Description
N-(1-Cyanocyclobutyl)-N-methylthiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C9H10N4OS and its molecular weight is 222.27. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, compounds similar to N-(1-Cyanocyclobutyl)-N-methylthiadiazole-5-carboxamide are explored for their potential therapeutic applications. For instance, the systematic modification of imidazo[1,2-a]pyrimidine structures, aiming to reduce metabolism mediated by aldehyde oxidase (AO), led to the identification of potent antagonists with significant in vivo tumor growth inhibition in models of castration-resistant prostate cancer (CRPC) (Linton et al., 2011). This study showcases the strategic alteration of heterocyclic compounds to enhance their pharmacological profiles.
Synthesis and Chemical Properties
Research in synthetic chemistry has led to the development of novel methodologies for constructing complex molecules that include thiadiazole and carboxamide moieties. For example, the interaction of 5-aminoimidazole-4-carboxamide with alkyl isocyanates yields N-substituted 1-carbamoylimidazoles, which can be cyclized to imidazo[1,5-b][1,2,4]thiadiazoles, indicating a new route for synthesizing compounds with potential antitumor activity (Wang et al., 1997).
Pharmacological Activities
The exploration of heterocyclic analogs of fenamates, which involves the substitution of the carboxylic acid functionality with acidic heterocycles like 1,3,4-thiadiazole, has provided insights into dual inhibitors of cyclooxygenase and 5-lipoxygenase activities. These compounds show promise in models of acute inflammation and highlight the therapeutic potential of structurally diverse heterocycles (Boschelli et al., 1993).
Properties
IUPAC Name |
N-(1-cyanocyclobutyl)-N-methylthiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4OS/c1-13(9(6-10)3-2-4-9)8(14)7-5-11-12-15-7/h5H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNKOFHSFODBROZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CN=NS1)C2(CCC2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.